Cas no 3691-50-7 (7-benzylpurin-6-amine)

7-benzylpurin-6-amine structure
7-benzylpurin-6-amine structure
Product Name:7-benzylpurin-6-amine
CAS No:3691-50-7
MF:C12H11N5
MW:225.249241113663
CID:921762
PubChem ID:234974
Update Time:2025-04-19

7-benzylpurin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 7-benzylpurin-6-amine
    • 6-Amino-7-benzyl-7H-purin
    • 6-Amino-7-benzylpurin
    • 7-benzyl-7h-purin-6-amine
    • 7-benzyl-7H-purin-6-ylamine
    • 7-Benzyladenin
    • 7-Benzyl-adenin
    • 7-benzyladenine
    • AC1L5TCX
    • AC1Q4VE9
    • CHEMBL569023
    • CTK4H7397
    • NSC35870
    • SureCN4343213
    • 3691-50-7
    • SCHEMBL4343213
    • NSC-35870
    • DTXSID30284139
    • Inchi: 1S/C12H11N5/c13-11-10-12(15-7-14-11)16-8-17(10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H2,13,14,15)
    • InChI Key: QRQWXKYGJDARPM-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C1=C(N)N=CN=2)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 225.10163
  • Monoisotopic Mass: 225.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.62
  • LogP: 2.03800

7-benzylpurin-6-amine Related Literature

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